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Compound of Interest

Compound Name: Defluoro Paroxetine Hydrochloride

Cat. No.: B8513724

Get Quote

Executive Summary
Paroxetine USP Related Compound B (also known as Desfluoroparoxetine) is the non-

fluorinated structural analog of the antidepressant Paroxetine.[1][2][3] It is a process-related

impurity arising primarily from raw material contamination during the Grignard synthesis step.[1]

From a drug development perspective, Compound B is a critical quality attribute (CQA)

because its physicochemical similarity to the Active Pharmaceutical Ingredient (API) challenges

standard purification techniques. Its presence indicates a lack of control over the starting

material purity (specifically the 4-fluorobromobenzene precursor).

Chemical Identity & Physicochemical Properties[1]
[3][4][5]
The following table consolidates the core chemical data for Compound B. Note the absence of

the fluorine atom at the para-position of the phenyl ring, which is the sole structural

differentiator from Paroxetine.[1]
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Property Specification

Common Name Paroxetine USP Related Compound B

Synonyms Desfluoroparoxetine; Paroxetine EP Impurity A

IUPAC Name
(3S,4R)-3-[(2H-1,3-benzodioxol-5-

yloxy)methyl]-4-phenylpiperidine hydrochloride

CAS Number
130777-05-8 (HCl salt); 112729-07-2 (Free

base)

Molecular Formula C₁₉H₂₁NO₃[1][2][4] · HCl

Molecular Weight 347.84 g/mol (HCl salt)

Appearance White to off-white crystalline powder

Solubility
Soluble in methanol, DMSO; slightly soluble in

water (similar to API)

pKa (Calculated) ~9.7 (Piperidine nitrogen)

Chirality
(3S, 4R) – trans configuration (Same

stereochemistry as API)

Structural Comparison: API vs. Compound B
Paroxetine: Contains a 4-fluorophenyl group.[1][3][5][6][7][8]

Compound B: Contains a phenyl group (Hydrogen replaces Fluorine).[1]

Impact: The lack of fluorine slightly reduces lipophilicity and alters the electron density of the

aromatic ring, affecting retention time in Reversed-Phase HPLC (RP-HPLC).

Mechanistic Formation Pathway[2]
Compound B is rarely formed via degradation.[1] It is almost exclusively a synthetic carryover.

[1]

The "Grignard Contamination" Mechanism
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The synthesis of Paroxetine typically involves the reaction of Arecoline (or a related piperidine

derivative) with 4-fluorophenylmagnesium bromide.[1]

Root Cause: The Grignard reagent is prepared from 1-bromo-4-fluorobenzene.[1] If this

starting material contains bromobenzene as an impurity, phenylmagnesium bromide is

generated in situ.[1]

Competitive Reaction: Both Grignard reagents react with the piperidine intermediate.[1] The

phenyl-Grignard yields the desfluoro analog (Compound B).[1]

Persistence: Because the chemical behavior of the fluorinated and non-fluorinated

intermediates is nearly identical, Compound B survives subsequent reduction and

deprotection steps.[1]
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Figure 1: The competitive Grignard reaction pathway leading to the formation of Related

Compound B.

Analytical Characterization & Detection
Detecting Compound B requires high-resolution chromatography because its elution profile is

very close to Paroxetine. The United States Pharmacopeia (USP) mandates specific conditions

to ensure separation.

USP HPLC Monograph Conditions
The USP utilizes a trimethylsilane (C1) bonded phase (L13 packing) rather than the standard

C18.[1] This short-chain ligand provides unique selectivity based on the subtle polarity

difference caused by the fluorine atom.[1]
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Parameter USP Protocol Specification

Column Packing
L13 (Trimethylsilane chemically bonded to

porous silica)

Dimensions 4.6 mm x 25 cm

Mobile Phase
Acetonitrile : Tetrahydrofuran : Buffer / TFA

(Specific ratios vary by monograph version)

Flow Rate 1.0 mL/min

Detection UV @ 295 nm

Relative Retention Time (RRT) Compound B: ~0.91 Paroxetine: 1.00

System Suitability
Resolution (R) between Compound B and

Paroxetine must be NLT 2.0.

Spectral Identification (Self-Validating Protocol)
When characterizing a reference standard or unknown peak, use these spectral markers to

distinguish Compound B from the API:

Mass Spectrometry (LC-MS):

Paroxetine:m/z 330 [M+H]⁺ (Characteristic fluorine isotope pattern is absent, but mass is

distinct).[1]

Compound B:m/z312 [M+H]⁺. The mass difference is exactly 18 Da (19F vs 1H).[1] Note:

Wait, F (19) vs H (1) is a difference of 18 mass units.[1] 330 - 18 = 312.[1]

¹H-NMR Spectroscopy:

Paroxetine: The aromatic region shows splitting characteristic of para-fluorine coupling

(multiplets).[1]

Compound B: The aromatic region corresponding to the phenyl ring simplifies to a

standard monosubstituted benzene pattern (typically two multiplets integrating to 5 protons

total).[1]
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Impurity Profiling Workflow
The following decision tree outlines how to confirm the presence of Compound B during batch

release testing.

Sample Injection
(API Batch)

HPLC Analysis
(L13 Column, UV 295nm)

Peak at RRT ~0.9?

Pass: Impurity Not Detected

No

Calculate Resolution (R)

Yes

R > 2.0?

Quantify vs. Ref Standard
Limit: NMT 0.5%

Yes

FAIL: System Suitability
Check Column/Mobile Phase

No

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8513724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 2: Analytical decision tree for identifying and quantifying Related Compound B in

Paroxetine HCl.

Regulatory & Safety Context
Limits

USP Monograph: The acceptance criterion for Related Compound B is typically NMT 0.5%

(Not More Than) for the API and NMT 1.0% for total impurities (limits may vary slightly

between API and Tablet monographs).[1]

ICH Q3A/B: As a known metabolite/analog, it is generally controlled at higher thresholds than

unknown impurities, provided it is qualified.[1]

Biological Implications
Compound B is structurally a "naked" phenylpiperidine.[1] While it retains affinity for the

Serotonin Transporter (SERT), the removal of the fluorine atom often alters metabolic stability

(fluorine blocks metabolic oxidation at the para position). Consequently, Compound B may

have a different pharmacokinetic profile and half-life compared to Paroxetine, justifying its strict

control.

References
United States Pharmacopeia (USP).USP Monograph: Paroxetine Hydrochloride.[1] USP-NF.

[1][9][6]

Sigma-Aldrich.Paroxetine Related Compound B USP Reference Standard Data Sheet.[1][1]

National Institutes of Health (NIH) - PubChem.Paroxetine (Compound Summary).[1][1]

TLC Pharmaceutical Standards.Paroxetine Impurity Profiling and Synonyms.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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